3-Amino-5-phenyl-1,4-benzodiazepin-2-one

• IUPAC Name: 3-amino-5-phenyl-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C15H11N3O/c16-14-15(19)17-12-9-5-4-8-11(12)13(18-14)10-6-2-1-3-7-10/h1-9H,(H2,16,17,18,19)
• InChI Key: DHFJIKIXEQKITR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3C=CC=CC3=NC(=O)C(=N2)N
• Molecular Formula: C15H11N3O
• Molecular Weight: 249.27 g/mol

Description

3-Amino-5-phenyl-1,4-benzodiazepin-2-one is a useful research compound. Its molecular formula is C15H11N3O and its molecular weight is 249.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Pharmacological Properties : The derivatives of 3-Amino-1,2-dihydro-3H-1,4-benzodiazepin-2-one exhibit a range of effects including anxiolytic, anticonvulsant, anorexigenic, and analgesic properties. These effects are attributed to their ability to bind to benzodiazepine receptors and to cholecystokinin receptors types CCK1 and CCK2. Some of these derivatives are in clinical testing for conditions like alimentary obesity and anxiety disorders (Andronati et al., 2002).

• Chemical Synthesis and Transformations : Various methods have been developed for the synthesis and transformation of 1,4-benzodiazepines, illustrating the relationship between the type and position of substituents and their pharmacological properties. Techniques such as the Curtius rearrangement have been applied to synthesize novel derivatives (Sternbach, 1971), (Bock et al., 1990).

• Pharmacological Valorization : The pharmacological study of derivatives of 4-Phenyl-1,5-Benzodiazepin-2-One revealed that while the parent compound has no sedative effect at therapeutic doses, its long-chain derivatives do. These compounds also prolong the hypnotic effect of thiopental sodium, suggesting potential therapeutic applications (Ongone et al., 2018).

• Biochemical Characterization : Research on nonpeptide antagonists like L-365,031 (1-methyl-3-(4-bromobenzoyl)amino-5-phenyl-3H-1,4 benzodiazepin-2-one) has helped in the localization of “peripheral” CCK receptors in the rat brain. These receptors may play a significant role in processing sensory afferent information (Hill et al., 1987).

• Anticonvulsant Activity : Derivatives of 2,3-benzodiazepin-4-ones, chemically related to certain benzodiazepines, have shown marked anticonvulsant properties. These compounds act as AMPA receptor antagonists and do not affect the benzodiazepine receptor, indicating their potential as anticonvulsant agents (Chimirri et al., 1998).